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Compound of Interest

DIETHYL
IODOMETHYLPHOSPHONATE

Cat. No.: B080390

Compound Name:

An In-depth Technical Guide to the Physical Properties of Diethyl lodomethylphosphonate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of reagents is paramount for their effective and safe
application in synthesis and formulation. Diethyl iodomethylphosphonate (CAS No. 10419-
77-9) is a valuable organophosphorus compound utilized in various chemical syntheses. This
guide provides a detailed overview of its core physical properties, methodologies for their
determination, and a relevant synthetic workflow.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of diethyl iodomethylphosphonate
are summarized in the table below, providing a consolidated reference for laboratory use.
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Property Value Source(s)

CAS Number 10419-77-9 [112][3114]

Molecular Formula C5H12I03P [1]

Molecular Weight 278.03 g/mol [1112][3]
Clear, colorless to dark yellow

Appearance o [1][4](5]
liquid

. ) 119-120 °C at 5 Torr; 112-114

Boiling Point [1103114]
°C at 1 mmHg

Density 1.6606 g/cm3 at 19 °C [1114]

Refractive Index

1.497-1.499; 1.4995

[11(31[4]

Water Solubility

Immiscible

[11(3][41(6]

Flash Point

>110 °C (>230 °F)

[3]

Melting Point

No data available

[7]

Spectroscopic and Other Properties

Further characterization of diethyl iodomethylphosphonate can be achieved through various

analytical techniques.

Property Value Source(s)
PNFHTBDRPOJJTQ-

InChl Key [3]
UHFFFAOYSA-N

SMILES CCOP(=0)(Cl)OCC [3]

Vapor Density

9.58

[7]

Sensitivity

Light sensitive

[3](6]

Methodologies for Property Determination
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While specific experimental protocols for the determination of the physical properties of diethyl
iodomethylphosphonate are not detailed in the available literature, standard methodologies
for these measurements are well-established in organic chemistry.

» Boiling Point Determination: The boiling point of a liquid is the temperature at which its vapor
pressure equals the external pressure. For compounds like diethyl
iodomethylphosphonate, which have a high boiling point at atmospheric pressure,
distillation under reduced pressure (vacuum distillation) is employed to prevent
decomposition. The temperature and pressure are recorded simultaneously.

» Density Measurement: The density of a liquid can be determined using a pycnometer, a flask
with a precisely known volume. The pycnometer is weighed empty, then filled with the liquid
and weighed again. The density is calculated by dividing the mass of the liquid by the known
volume. The temperature is controlled and recorded as density is temperature-dependent.

o Refractive Index Measurement: The refractive index, a measure of how much light bends
when passing through the substance, is typically measured using a refractometer (e.g., an
Abbé refractometer). A small sample of the liquid is placed on the prism, and the instrument
provides a direct reading of the refractive index at a specific temperature and wavelength of
light (usually the sodium D-line, 589 nm).

o Solubility Assessment: The solubility of diethyl iodomethylphosphonate in water is
determined by mixing a known amount of the compound with a known amount of water. The
mixture is agitated, and then the phases are allowed to separate. Immiscibility is observed
when two distinct liquid layers are formed.[1][3][4][6]

Chemical Synthesis Workflow

Diethyl iodomethylphosphonate is commonly synthesized via the Michaelis-Arbuzov
reaction. This reaction involves the treatment of a trialkyl phosphite with an alkyl halide. In the
case of diethyl iodomethylphosphonate, triethyl phosphite is reacted with diiodomethane.
The lone pair of electrons on the phosphorus atom attacks one of the iodine-bearing carbon
atoms, leading to the displacement of an iodide ion and the formation of a phosphonium
intermediate. This intermediate then undergoes dealkylation by the displaced iodide ion to yield
the final phosphonate product.
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Caption: Synthesis of Diethyl lodomethylphosphonate via the Arbuzov Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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